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Compound of Interest

Compound Name: 4-(Dimethylamino)benzamide
CAS No.: 6083-47-2
Cat. No.: B1268822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethylamino)benzamide is a substituted benzamide with the chemical formula
CoH12N20. As a derivative of benzoic acid, it belongs to a class of compounds with significant
importance in medicinal chemistry and materials science. The benzamide scaffold is a common
feature in a variety of biologically active molecules, and the dimethylamino group at the 4-
position of the benzene ring imparts specific electronic and physicochemical properties that can
influence the molecule's interactions with biological targets.[1] This technical guide provides a
comprehensive overview of the synthesis, characterization, and potential applications of 4-
(dimethylamino)benzamide, with a focus on providing practical insights for researchers in
drug discovery and development.

Core Physicochemical Properties
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A thorough understanding of the fundamental physicochemical properties of a compound is the

bedrock of its application in research and development. These properties dictate its behavior in

various experimental settings, from synthesis and purification to biological assays.

Property Value Source
Molecular Formula CoH12N20
Molecular Weight 164.20 g/mol
White to off-white crystalline Inferred from related
Appearance
powder compounds
) ) 72-75 °C (for the related 4-
Melting Point ) ) [2]
(dimethylamino)benzaldehyde)
Soluble in polar organic
N solvents like methanol and
Solubility ) ] [3]
ethanol; sparingly soluble in
water.
Data not readily available for
the amide, but the pKa of the
pKa conjugate acid of the Inferred from related anilines

dimethylamino group is

expected to be around 5.

Synthesis of 4-(Dimethylamino)benzamide

The most common and efficient laboratory-scale synthesis of 4-(dimethylamino)benzamide

involves a two-step process starting from 4-(dimethylamino)benzoic acid. The first step is the

conversion of the carboxylic acid to the more reactive acyl chloride, followed by amidation with

ammonia.

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 4-(Dimethylamino)benzamide.

Step-by-Step Synthesis Protocol

This protocol is based on the well-established Schotten-Baumann reaction conditions for amide
synthesis from acyl chlorides.[4]

Part 1: Synthesis of 4-(Dimethylamino)benzoyl Chloride

e Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a
drying tube containing calcium chloride.

e Reagents: To the flask, add 4-(dimethylamino)benzoic acid and an excess of thionyl chloride
(SOCL).

o Reaction: Gently reflux the mixture. The reaction progress can be monitored by the cessation
of gas (HCI and SO2) evolution.

o Work-up: After the reaction is complete, carefully remove the excess thionyl chloride by
distillation under reduced pressure. The resulting crude 4-(dimethylamino)benzoyl chloride is
used directly in the next step without further purification.

Part 2: Synthesis of 4-(Dimethylamino)benzamide

» Reaction Setup: Place a concentrated aqueous solution of ammonia in a beaker and cool it
in an ice bath.

e Reagent Addition: Slowly and with vigorous stirring, add the crude 4-(dimethylamino)benzoyl
chloride dropwise to the cold ammonia solution. A white precipitate of 4-
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(dimethylamino)benzamide will form immediately.[5][6]

e Reaction Completion: Continue stirring the mixture in the ice bath for a period to ensure
complete reaction.

« |solation: Collect the white precipitate by vacuum filtration and wash it thoroughly with cold
water to remove any ammonium chloride and excess ammonia.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as an ethanol/water mixture, to yield pure 4-(dimethylamino)benzamide as a
white crystalline solid.[7]

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of
the synthesized 4-(dimethylamino)benzamide. The primary techniques employed are Nuclear
Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR)
spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic
compounds.[8]

1H NMR Spectroscopy Protocol:

o Sample Preparation: Dissolve a small amount of the purified 4-(dimethylamino)benzamide
in a suitable deuterated solvent (e.g., CDCIs or DMSO-ds).

o Data Acquisition: Acquire the 'H NMR spectrum on a standard NMR spectrometer (e.g., 400
or 500 MHz).

o Expected Spectrum:

o Aromatic Protons: Two doublets in the aromatic region (typically 6 6.5-8.0 ppm),
corresponding to the protons on the benzene ring. The protons ortho to the dimethylamino
group will be upfield compared to the protons ortho to the amide group.
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o Amide Protons: Two broad singlets corresponding to the -NHz protons. The chemical shift
of these protons can be variable and they may exchange with D20.

o Dimethylamino Protons: A singlet in the aliphatic region (typically 6 2.9-3.1 ppm),
integrating to six protons.

13C NMR Spectroscopy Protocol:
o Sample Preparation: Use the same sample prepared for *H NMR.
o Data Acquisition: Acquire a proton-decoupled 3C NMR spectrum.
o Expected Spectrum:
o Carbonyl Carbon: A signal in the downfield region (typically & 165-175 ppm).[9]

o Aromatic Carbons: Four signals in the aromatic region (typically 4 110-155 ppm),
corresponding to the six carbons of the benzene ring (two pairs being equivalent by
symmetry).

o Dimethylamino Carbons: A signal in the aliphatic region (typically & ~40 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.[10]

FTIR Spectroscopy Protocol:

o Sample Preparation: Prepare a KBr pellet containing a small amount of the dried product or
acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm~1.
o Expected Spectrum and Key Vibrational Frequencies:

o N-H Stretching: Two medium-intensity sharp bands in the region of 3400-3100 cm1,
characteristic of a primary amide.[11]
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[e]

C=0 Stretching (Amide | band): A strong, sharp absorption band around 1650-1680 cm™1.
[11]

[e]

N-H Bending (Amide Il band): A medium to strong absorption band around 1620-1590

cm™1,

[e]

C-N Stretching: A medium-intensity band around 1400 cm~1.

o

Aromatic C-H Stretching: Bands above 3000 cm~1.

[¢]

Aromatic C=C Stretching: Bands in the 1600-1450 cm™1 region.

Applications in Research and Drug Development

The benzamide moiety is a well-established pharmacophore in medicinal chemistry, and
derivatives of 4-(dimethylamino)benzamide have shown promise in various therapeutic

areas.

Potential as Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. The 4-
aminobenzamide scaffold has been identified as a promising starting point for the development
of novel kinase inhibitors.[12] The dimethylamino group can act as a hydrogen bond acceptor
and its electronic properties can influence the binding affinity and selectivity of the molecule for
the kinase active site. Derivatives of 4-(dimethylamino)benzamide could potentially be
explored as inhibitors of various kinases, such as Microtubule Affinity Regulating Kinase 4
(MARKA4), which is a target for cancer and neurodegenerative diseases.[2][13]

Use as Chemical Probes

The fluorescent properties of molecules containing a dimethylaminobenzoyl group make them
suitable for use as chemical probes. These probes can be used to study biological processes,
such as protein-protein interactions and enzyme activity.[1] For example, a radiolabeled analog,
4-11C-methoxy N-(2-diethylaminoethyl) benzamide, has been developed as a PET imaging
probe to selectively target melanoma.[14] This suggests that 4-(dimethylamino)benzamide
derivatives could be functionalized to create novel probes for various biological applications.
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Workflow for Kinase Inhibitor Screening
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Caption: A generalized workflow for screening 4-(dimethylamino)benzamide derivatives as
potential kinase inhibitors.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 4-
(dimethylamino)benzamide. It is advisable to consult the Safety Data Sheet (SDS) before
use. In general, it should be handled in a well-ventilated area, and personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

4-(Dimethylamino)benzamide is a versatile molecule with a straightforward synthesis and a
range of potential applications, particularly in the field of drug discovery. Its molecular weight of
164.20 g/mol and its chemical structure make it an attractive scaffold for the development of
novel kinase inhibitors and chemical probes. This technical guide has provided a
comprehensive overview of its synthesis, characterization, and potential applications, offering a
valuable resource for researchers and scientists working in this exciting area of chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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